Cas no 2137911-05-6 (3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole)

3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties
Names and Identifiers
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- EN300-784383
- 2137911-05-6
- 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole
-
- Inchi: 1S/C14H24N2/c1-9(2)7-14-12-8-11(10(3)4)5-6-13(12)15-16-14/h9-11H,5-8H2,1-4H3,(H,15,16)
- InChI Key: JQIRBELFIPJTAY-UHFFFAOYSA-N
- SMILES: N1C2CCC(C(C)C)CC=2C(CC(C)C)=N1
Computed Properties
- Exact Mass: 220.193948774g/mol
- Monoisotopic Mass: 220.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 28.7Ų
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-784383-0.05g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 0.05g |
$959.0 | 2024-05-22 | |
Enamine | EN300-784383-2.5g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 2.5g |
$2240.0 | 2024-05-22 | |
Enamine | EN300-784383-5.0g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 5.0g |
$3313.0 | 2024-05-22 | |
Enamine | EN300-784383-0.25g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 0.25g |
$1051.0 | 2024-05-22 | |
Enamine | EN300-784383-0.5g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 0.5g |
$1097.0 | 2024-05-22 | |
Enamine | EN300-784383-10.0g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 10.0g |
$4914.0 | 2024-05-22 | |
Enamine | EN300-784383-1.0g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 1.0g |
$1142.0 | 2024-05-22 | |
Enamine | EN300-784383-0.1g |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole |
2137911-05-6 | 95% | 0.1g |
$1005.0 | 2024-05-22 |
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole Related Literature
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
Additional information on 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole
Comprehensive Overview of 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2137911-05-6)
3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2137911-05-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a tetrahydroindazole core, is widely studied for its potential applications in drug discovery and material science. Its unique structure, combining 2-methylpropyl and propan-2-yl substituents, makes it a versatile intermediate for synthesizing bioactive molecules.
The molecular formula of 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole is C15H26N2, with a molecular weight of 234.38 g/mol. Its tetrahydroindazole scaffold is known for stability and reactivity, making it valuable in medicinal chemistry. Researchers often explore its derivatives for their potential as kinase inhibitors, anti-inflammatory agents, and other therapeutic applications. The compound's CAS No. 2137911-05-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.
One of the most discussed topics in recent years is the role of tetrahydroindazole derivatives in targeting neurodegenerative diseases. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating how modifications to the 3-(2-methylpropyl)-5-(propan-2-yl) side chains can enhance blood-brain barrier penetration. This aligns with frequent search queries such as "neuroprotective indazole derivatives" and "CAS 2137911-05-6 applications in CNS drugs," highlighting the compound's growing importance.
In addition to pharmaceutical applications, 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole is also explored in agrochemical formulations. Its structural features contribute to the development of novel pesticides and herbicides, addressing the increasing demand for sustainable crop protection solutions. Searches like "indazole-based agrochemicals" and "CAS 2137911-05-6 in agriculture" indicate strong interest in this niche.
The synthesis of 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole typically involves multi-step organic reactions, including cyclization and alkylation processes. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with researchers sharing insights on yield improvement and green chemistry approaches. Keywords such as "synthesis of tetrahydroindazole derivatives" and "CAS 2137911-05-6 preparation" are commonly used in these discussions.
Market trends show a steady increase in the demand for tetrahydroindazole-based compounds, driven by their diverse applications. Pharmaceutical companies and research institutions are actively sourcing CAS No. 2137911-05-6 for preclinical studies, further boosting its commercial value. This aligns with search trends like "buy 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole" and "suppliers of CAS 2137911-05-6," reflecting its market relevance.
In conclusion, 3-(2-methylpropyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2137911-05-6) is a compound of significant scientific and industrial interest. Its applications span from drug development to agrochemical innovation, making it a focal point in modern chemistry. As research progresses, this tetrahydroindazole derivative is poised to play an even greater role in addressing global health and agricultural challenges.
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